Cas no 313395-53-8 (N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide)

• Product Name: N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide
• CAS No: 313395-53-8
• MF: C₁₇H₁₃BrClNO₂
• MW: 378.647622823715
• CID: 6315485
• PubChem ID: 3425669
• Update Time: 2025-06-11

N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide
• SR-01000424430
• Oprea1_493327
• N-[4-bromo-2-(2-chlorobenzoyl)phenyl]cyclopropanecarboxamide
• AKOS024575293
• F0317-0157
• 313395-53-8
• SR-01000424430-1
• N-(4-bromo-2-(2-chlorobenzoyl)phenyl)cyclopropanecarboxamide

• Inchi： 1S/C17H13BrClNO2/c18-11-7-8-15(20-17(22)10-5-6-10)13(9-11)16(21)12-3-1-2-4-14(12)19/h1-4,7-10H,5-6H2,(H,20,22)
• InChI Key： NDJRYTQCAVJNDH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1Cl)=O)NC(C1CC1)=O

Computed Properties

• Exact Mass: 376.98182g/mol
• Monoisotopic Mass: 376.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.2Ų

Additional information on N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide

Professional Introduction to N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide (CAS No. 313395-53-8)

N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide, with the CAS number 313395-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its cyclopropane ring and substituted aromatic groups, which contribute to its unique chemical properties and potential biological activities. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The structural features of N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide make it particularly interesting for researchers exploring novel therapeutic agents. The cyclopropane moiety is known for its strained three-membered ring, which can influence the electronic and steric properties of the molecule. This strain can be exploited to enhance binding affinity to biological targets, a strategy that has been successfully employed in the development of various drugs. Additionally, the benzoyl group and the carboxamide functionality introduce polar interactions, further modulating the compound's behavior in biological systems.

In recent years, there has been a growing interest in utilizing such complex molecules as scaffolds for drug discovery. The combination of halogenated aromatic rings with a cyclopropane core provides a rich chemical space for designing molecules with tailored properties. For instance, studies have shown that compounds containing bromo and chloro substituents can exhibit potent activity against various enzymes and receptors, making them promising candidates for further development.

One of the most compelling aspects of N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide is its potential application in the synthesis of biologically active compounds. Researchers have leveraged its structural motifs to develop inhibitors targeting key pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The bromo group, in particular, has been extensively studied for its role in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions allow for the introduction of additional functional groups at specific positions, enabling fine-tuning of the compound's biological activity.

The carboxamide moiety in this compound also plays a crucial role in determining its pharmacological properties. Carboxamides are known for their ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This feature makes N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide a versatile building block for designing molecules that can interact effectively with proteins and nucleic acids. Furthermore, the presence of both bromo and chloro substituents provides multiple sites for functionalization, allowing researchers to explore a wide range of chemical modifications.

Recent advances in computational chemistry have further facilitated the exploration of this compound's potential applications. Molecular modeling techniques have been used to predict how N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide interacts with various biological targets. These studies have provided valuable insights into its binding mode and have helped identify key residues that contribute to its activity. Such information is crucial for optimizing the compound's pharmacological properties and developing more effective derivatives.

The synthesis of N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM), to construct the desired framework efficiently. These methodologies highlight the compound's importance as a versatile intermediate in drug discovery pipelines.

In conclusion, N-4-bromo-2-(2-chlorobenzoyl)phenylcyclopropanecarboxamide (CAS No. 313395-53-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.